4-Amino-N,N-diethyl-1-propyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-amino-N,N-diethyl-1-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H20N4O/c1-4-7-15-8-9(12)10(13-15)11(16)14(5-2)6-3/h8H,4-7,12H2,1-3H3
• InChI Key: CNBWYGXNMQSBPI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)C(=O)N(CC)CC)N
• Molecular Formula: C11H20N4O
• Molecular Weight: 224.30 g/mol

Description

The compound “4-Amino-N,N-diethyl-1-propyl-1H-pyrazole-3-carboxamide” is likely to be a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. Pyrazoles are known for their wide range of applications in medicinal chemistry and drug design.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazoles are generally synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine. The synthesis process could vary depending on the substituents attached to the pyrazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrazole core, which is a five-membered ring with two nitrogen atoms. The “4-Amino-N,N-diethyl-1-propyl-1H-pyrazole-3-carboxamide” indicates that there are additional functional groups attached to the pyrazole ring, including an amino group and a carboxamide group.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including nucleophilic substitutions and electrophilic additions. The specific reactions that “4-Amino-N,N-diethyl-1-propyl-1H-pyrazole-3-carboxamide” can undergo would depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of polar functional groups like carboxamide could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many pyrazole derivatives are used in medicinal chemistry due to their ability to interact with various biological targets.

Safety and Hazards

As with any chemical compound, handling “4-Amino-N,N-diethyl-1-propyl-1H-pyrazole-3-carboxamide” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. Pyrazole derivatives are a focus of ongoing research due to their potential use in medicinal chemistry.